Ethyl 3,5-dibromo-1H-pyrazole-4-carboxylate
Overview
Description
Ethyl 3,5-dibromo-1H-pyrazole-4-carboxylate is a chemical compound with the CAS number 1017802-86-6 . It is also known as Ethyl 4-bromo-1H-pyrrole-2-carboxylate . The compound does not have any known synonyms .
Synthesis Analysis
The synthesis of pyrazole derivatives, such as Ethyl 3,5-dibromo-1H-pyrazole-4-carboxylate, can be achieved through various strategies. One common method involves the multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system . Another method involves the use of terminal alkynes with aromatic aldehyde, molecular iodine, and hydrazines .Molecular Structure Analysis
The molecular formula of Ethyl 3,5-dibromo-1H-pyrazole-4-carboxylate is C6H6Br2N2O2 . The average mass is 297.932 Da and the monoisotopic mass is 295.879578 Da .Chemical Reactions Analysis
Pyrazoles, including Ethyl 3,5-dibromo-1H-pyrazole-4-carboxylate, can undergo various chemical reactions. For instance, they can participate in [3 + 2] cycloaddition reactions with N-isocyanoiminotriphenylphosphorane . They can also undergo one-pot condensations with ketones, aldehydes, and hydrazine monohydrochloride .Physical And Chemical Properties Analysis
The physical and chemical properties of Ethyl 3,5-dibromo-1H-pyrazole-4-carboxylate include a melting point of 69 °C . The compound has a density of 1.95±0.1 g/cm3 . The compound is solid at room temperature .Scientific Research Applications
Preparation of Isoxazole Derivatives
Ethyl 1H-pyrazole-4-carboxylate, a compound structurally similar to Ethyl 3,5-dibromo-1H-pyrazole-4-carboxylate, is used in the preparation of isoxazole-4-carboxylic acid derivatives . These derivatives have a wide range of applications in medicinal chemistry due to their diverse biological activities.
Synthesis of Isoxazole-3,5-dicarboxamides
Another application of Ethyl 1H-pyrazole-4-carboxylate is in the synthesis of isoxazole-3,5-dicarboxamides . These compounds are known for their antimicrobial, antifungal, and anti-inflammatory properties.
Intermediate in Organic Synthesis
Ethyl 1H-pyrazole-4-carboxylate also acts as an intermediate in organic synthesis . This means it can be used in the production of a wide variety of other organic compounds.
Catalyst for Copolymerization Reactions
3,5-Dibromo-1H-pyrazole, a compound structurally similar to Ethyl 3,5-dibromo-1H-pyrazole-4-carboxylate, has been shown to be a solid catalyst for copolymerization reactions . This makes it useful in the production of various types of polymers.
Synthesis of Polymers with Ethyl Groups
3,5-Dibromo-1H-pyrazole has also been used in the synthesis of polymers with ethyl groups . These polymers have a wide range of applications, from packaging materials to medical devices.
Synthesis of Polymers with Hydroxyl Groups
In addition to ethyl groups, 3,5-Dibromo-1H-pyrazole can also be used in the synthesis of polymers with hydroxyl groups . These polymers are often used in coatings, adhesives, and sealants.
Safety and Hazards
Ethyl 3,5-dibromo-1H-pyrazole-4-carboxylate is classified as harmful if swallowed, in contact with skin, or if inhaled . It may cause respiratory irritation, skin irritation, and serious eye irritation . Safety measures include using the compound only outdoors or in a well-ventilated area, avoiding breathing dust/fumes, washing all exposed external body areas thoroughly after handling, and wearing protective gloves, clothing, eye protection, and face protection .
Mechanism of Action
- It could potentially inhibit phosphodiesterase (PDE) enzymes, similar to dipyridamole . By blocking PDE, it would prevent the degradation of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP).
Mode of Action
: Dipyridamole: Uses, Interactions, Mechanism of Action | DrugBank Online
properties
IUPAC Name |
ethyl 3,5-dibromo-1H-pyrazole-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6Br2N2O2/c1-2-12-6(11)3-4(7)9-10-5(3)8/h2H2,1H3,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TUCQGGPBWUREHK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(NN=C1Br)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6Br2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10647344 |
Source
|
| Record name | Ethyl 3,5-dibromo-1H-pyrazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10647344 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.93 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3,5-dibromo-1H-pyrazole-4-carboxylate | |
CAS RN |
1017802-86-6 |
Source
|
| Record name | Ethyl 3,5-dibromo-1H-pyrazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10647344 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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